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Compound of Interest

Compound Name: Sterigmatocystine

Cat. No.: B1681140 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the handling and disposal of

Sterigmatocystine, a mycotoxin that is a suspected human carcinogen. Adherence to these

guidelines is critical to ensure the safety of laboratory personnel.

Hazard Identification and Quantitative Data
Sterigmatocystine is classified as a Group 2B carcinogen by the International Agency for

Research on Cancer (IARC), meaning it is possibly carcinogenic to humans.[1] It is toxic if

swallowed and may cause irritation to the skin, eyes, and respiratory tract.[2][3][4]
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Property Value Source(s)

Chemical Formula C₁₈H₁₂O₆ [5][6]

Molar Mass 324.28 g/mol [1][5]

Appearance Pale yellow needles [1]

Oral LD50 (rat) 120 mg/kg [2][4]

Oral LD50 (mouse) >800 mg/kg [2][4]

Intraperitoneal LD50 (rat) 60 mg/kg [2][6]

Solubility

Soluble in methanol, ethanol,

acetonitrile, benzene, and

chloroform.

[1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE required for

the planned procedures. The following table outlines the minimum recommended PPE for

handling Sterigmatocystine.
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PPE Category Minimum Requirement
Recommended for High-
Risk Operations

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile) inspected before

use.

Double-gloving with chemical-

resistant gloves.

Body Protection A long-sleeved laboratory coat.
A disposable, solid-front gown

or coveralls.[7]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.[4][8]

A face shield in addition to

safety goggles, especially

when splashes are possible.[7]

Respiratory Protection

Work in a certified chemical

fume hood or other ventilated

enclosure.

If a fume hood is not available

or when handling large

quantities, a NIOSH-approved

respirator (e.g., N95 or higher)

is required.[4][7]

Operational Plan for Handling Sterigmatocystine
1. Preparation and Engineering Controls:

All work with solid or concentrated solutions of Sterigmatocystine must be conducted in a

designated area, such as a chemical fume hood, to minimize inhalation exposure.[4][8]

Ensure that an eyewash station and safety shower are readily accessible.[4]

Cover the work surface with absorbent, plastic-backed paper to contain any spills.

2. Weighing and Solution Preparation:

When weighing solid Sterigmatocystine, do so within a chemical fume hood to prevent the

dispersal of dust.

Use tools and equipment dedicated to work with carcinogens.
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Prepare solutions by adding the solvent to the pre-weighed Sterigmatocystine to minimize

dust generation.

3. Spill Management:

In case of a small spill, decontaminate the area with a suitable chemical deactivating agent

(e.g., a fresh solution of 5% sodium hypochlorite), followed by a thorough cleaning with soap

and water.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Experimental Protocol: Preparation of a
Sterigmatocystine Stock Solution
This protocol details the steps for safely preparing a 1 mg/mL stock solution of

Sterigmatocystine in acetone.

Assemble Materials:

Sterigmatocystine (solid)

Acetone (ACS grade or higher)

Appropriate glassware (e.g., volumetric flask, vials)

Pipettes and tips

Analytical balance

Don Appropriate PPE:

Don a lab coat, safety goggles, and two pairs of nitrile gloves.

Prepare the Work Area:

Perform all steps within a certified chemical fume hood.

Cover the work surface with absorbent paper.
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Weighing Sterigmatocystine:

Carefully weigh the desired amount of solid Sterigmatocystine onto weighing paper or

directly into a tared vial.

Record the exact weight.

Dissolving the Compound:

Transfer the weighed Sterigmatocystine to a volumetric flask of the appropriate size.

Add a small amount of acetone to dissolve the solid completely.

Once dissolved, bring the solution to the final volume with acetone.

Cap the flask and invert several times to ensure a homogenous solution.

Storage and Labeling:

Transfer the stock solution to a clearly labeled, sealed container.

The label should include the compound name, concentration, solvent, date of preparation,

and appropriate hazard warnings.

Store the solution in a secure, well-ventilated, and designated area, away from

incompatible materials.[4]

Disposal Plan
All waste contaminated with Sterigmatocystine must be treated as hazardous chemical waste.

Solid Waste: Contaminated gloves, gowns, absorbent paper, and other solid materials

should be collected in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, labeled hazardous waste container. Do not pour Sterigmatocystine waste down

the drain.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1681140?utm_src=pdf-body
https://www.benchchem.com/product/b1681140?utm_src=pdf-body
https://www.benchchem.com/product/b1681140?utm_src=pdf-body
https://www.chemsrc.com/en/cas/10048-13-2_26362.html
https://www.benchchem.com/product/b1681140?utm_src=pdf-body
https://www.benchchem.com/product/b1681140?utm_src=pdf-body
https://store.sangon.com/productImage/SDS/A613459/A613459_EN_S.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glassware: Reusable glassware should be decontaminated by soaking in a fresh 5% sodium

hypochlorite solution or another appropriate chemical deactivating agent before standard

washing.[8]

Follow all institutional, local, and national regulations for the disposal of carcinogenic waste.

[4]

Visual Workflow and Decision-Making Diagrams
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Caption: Workflow for the safe handling of Sterigmatocystine.
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Start: Planning to handle Sterigmatocystine

Handling solid form?

Risk of splash?

No (dilute solution)

Action:
Work in Fume Hood

Yes

Minimum PPE:
Lab Coat, Safety Glasses,

Single Gloves

No

Add:
Face Shield

Yes

Add:
Double Gloves, Gown

For high concentration

Add:
NIOSH-approved Respirator

If hood unavailable

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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